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Compound of Interest

Compound Name: GsMTx4

Cat. No.: B612330 Get Quote

Topic: Protocol for Dissolving and Storing GsMTx4 TFA Salt

Audience: Researchers, scientists, and drug development professionals.

Introduction
GsMTx4 is a peptide toxin isolated from the venom of the tarantula Grammostola spatulata. As

a trifluoroacetate (TFA) salt, GsMTx4 is a potent and selective inhibitor of cationic

mechanosensitive ion channels, including members of the Piezo and TRP channel families.[1]

[2][3] Its ability to block these channels makes it an invaluable pharmacological tool for

investigating the physiological and pathological roles of mechanotransduction in various

cellular processes.[1] Proper handling, dissolution, and storage of the GsMTx4 TFA salt are

critical to ensure its stability and activity in experimental settings. These application notes

provide a detailed protocol for the effective reconstitution and storage of GsMTx4 TFA salt.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GsMTx4 TFA salt is provided in the

table below. Note that the molecular weight can vary slightly between suppliers due to the

amount of TFA salt associated with the peptide.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b612330?utm_src=pdf-interest
https://www.benchchem.com/product/b612330?utm_src=pdf-body
https://www.benchchem.com/product/b612330?utm_src=pdf-body
https://www.benchchem.com/product/b612330?utm_src=pdf-body
https://www.medchemexpress.com/gsmtx4-tfa.html
https://www.glpbio.com/gc38464.html
https://www.bioscience.co.uk/product~960981
https://www.medchemexpress.com/gsmtx4-tfa.html
https://www.benchchem.com/product/b612330?utm_src=pdf-body
https://www.benchchem.com/product/b612330?utm_src=pdf-body
https://www.benchchem.com/product/b612330?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Weight (Free Base) ~4095.84 g/mol [1][3][4]

Molecular Weight (as TFA salt) ~4215.91 g/mol [2][5]

Appearance White to off-white solid [1]

Purity ≥95% (typically by HPLC) [6]

Solubility Data
GsMTx4 TFA salt exhibits solubility in aqueous solutions and some organic solvents. The

choice of solvent will depend on the experimental requirements and the desired stock

concentration. It is recommended to perform a small-scale solubility test before preparing a

large stock solution. To enhance solubility, warming the solution to 37°C and using an

ultrasonic bath may be beneficial.[2][7]

Solvent Solubility Notes Source(s)

Water
≥ 1 mg/mL to 66.66

mg/mL

Sonication is

recommended to aid

dissolution.

[2][5][6][8][9]

DMSO
≥ 50 mg/mL to 100

mg/mL

Use of freshly opened

DMSO is

recommended as it is

hygroscopic.

[4][7]

PBS 50 mg/mL
Sonication may be

required.
[4]

Experimental Protocols
Materials

GsMTx4 TFA salt

Sterile, high-purity water (e.g., Milli-Q or equivalent) or anhydrous DMSO
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Sterile, low-protein-binding polypropylene microcentrifuge tubes

Calibrated micropipettes and sterile, low-retention pipette tips

Vortex mixer

Ultrasonic bath

Protocol for Reconstitution of GsMTx4 TFA Salt
This protocol describes the preparation of a stock solution. It is crucial to avoid repeated

freeze-thaw cycles, which can degrade the peptide.[2]

Pre-equilibration: Before opening, bring the vial of GsMTx4 TFA salt to room temperature for

at least 15-20 minutes. This prevents condensation from forming on the lyophilized powder.

Solvent Selection: Choose an appropriate solvent based on the solubility data in Section 3

and the requirements of your downstream experiments. For most cell-based assays, initial

reconstitution in water or a buffer compatible with your experimental system is

recommended. For higher concentrations, DMSO can be used.

Calculation of Solvent Volume: Calculate the required volume of solvent to achieve the

desired stock concentration.

Example for a 1 mM stock solution using the free base molecular weight (4095.84 g/mol ):

To prepare 100 µL of a 1 mM stock solution from 1 mg of GsMTx4 TFA salt:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

Volume (µL) = ((0.001 g / 4095.84 g/mol ) / 0.001 mol/L) * 1,000,000 µL/L ≈ 244.1 µL

Dissolution:

Carefully open the vial and add the calculated volume of the chosen solvent.

Recap the vial and gently vortex to mix.
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If the peptide does not fully dissolve, sonicate the vial in an ultrasonic bath for short

intervals (1-2 minutes) until the solution is clear.[4][5][8] Warming the solution to 37°C can

also aid dissolution.[2][7]

Aliquoting and Storage:

Once fully dissolved, centrifuge the vial briefly to collect the solution at the bottom.

Aliquot the stock solution into sterile, low-protein-binding polypropylene tubes in volumes

appropriate for single-use experiments. This will minimize waste and prevent degradation

from multiple freeze-thaw cycles.

Clearly label each aliquot with the peptide name, concentration, date of preparation, and

solvent.

Storage and Stability
Proper storage is essential to maintain the biological activity of GsMTx4.

Form
Storage
Temperature

Duration Notes Source(s)

Lyophilized

Powder
-20°C 1-3 years

Store in a

desiccated, dark

environment.

[2][4][5][8]

-80°C 2 years

Store in a

desiccated, dark

environment.

[4]

In Solvent -20°C 1 month

Avoid repeated

freeze-thaw

cycles.

[2][4]

-80°C
6 months - 1

year

Preferred for

long-term

storage of

solutions.

[2][4][8][9]
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Safety Precautions
GsMTx4 is a spider venom peptide and should be handled with care. While it is not classified

as a hazardous substance, standard laboratory safety practices should be followed.[10]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.

Handle the lyophilized powder in a way that avoids inhalation of dust.

In case of contact with skin or eyes, wash the affected area thoroughly with water.[10]

Consult the Material Safety Data Sheet (MSDS) for complete safety information.[10]

Visualization of Experimental Workflow
The following diagram illustrates the recommended workflow for preparing a GsMTx4 stock

solution.

Preparation
Dissolution

Storage

Start: GsMTx4 TFA Salt Vial Equilibrate to Room Temperature Calculate Solvent Volume Add Solvent Vortex/Sonicate
Visually Inspect for Complete Dissolution

Incomplete

Aliquot into Single-Use TubesComplete Store at -80°C

Click to download full resolution via product page

Caption: Workflow for GsMTx4 TFA salt reconstitution and storage.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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